Cas no 2138565-52-1 ((9H-fluoren-9-yl)methyl N-({2-azabicyclo3.2.0heptan-1-yl}methyl)carbamate)

(9H-Fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate is a specialized carbamate derivative featuring a fluorenylmethyl (Fmoc) protecting group and a rigid 2-azabicyclo[3.2.0]heptane scaffold. The Fmoc group provides selective protection for amines, enabling controlled deprotection under mild basic conditions, while the bicyclic structure enhances steric and electronic properties for targeted applications. This compound is particularly useful in peptide synthesis and medicinal chemistry, where its stability and reactivity profile facilitate precise modifications. Its unique architecture may also contribute to improved binding affinity in bioactive molecules. Suitable for research and development, it offers a balance of protection efficiency and synthetic versatility.
(9H-fluoren-9-yl)methyl N-({2-azabicyclo3.2.0heptan-1-yl}methyl)carbamate structure
2138565-52-1 structure
Product Name:(9H-fluoren-9-yl)methyl N-({2-azabicyclo3.2.0heptan-1-yl}methyl)carbamate
CAS No:2138565-52-1
MF:C22H24N2O2
MW:348.438165664673
CID:5891080
PubChem ID:165958240
Update Time:2025-10-22

(9H-fluoren-9-yl)methyl N-({2-azabicyclo3.2.0heptan-1-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • (9H-fluoren-9-yl)methyl N-({2-azabicyclo3.2.0heptan-1-yl}methyl)carbamate
    • 2138565-52-1
    • EN300-1179115
    • (9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate
    • Inchi: 1S/C22H24N2O2/c25-21(23-14-22-11-9-15(22)10-12-24-22)26-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20,24H,9-14H2,(H,23,25)
    • InChI Key: WRRKXDULFWYXOF-UHFFFAOYSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC12CCC1CCN2)=O

Computed Properties

  • Exact Mass: 348.183778013g/mol
  • Monoisotopic Mass: 348.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 50.4Ų

(9H-fluoren-9-yl)methyl N-({2-azabicyclo3.2.0heptan-1-yl}methyl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1179115-0.05g
(9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate
2138565-52-1
0.05g
$2435.0 2023-05-23
Enamine
EN300-1179115-0.1g
(9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate
2138565-52-1
0.1g
$2551.0 2023-05-23
Enamine
EN300-1179115-0.25g
(9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate
2138565-52-1
0.25g
$2668.0 2023-05-23
Enamine
EN300-1179115-0.5g
(9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate
2138565-52-1
0.5g
$2783.0 2023-05-23
Enamine
EN300-1179115-1.0g
(9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate
2138565-52-1
1g
$2900.0 2023-05-23
Enamine
EN300-1179115-2.5g
(9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate
2138565-52-1
2.5g
$5683.0 2023-05-23
Enamine
EN300-1179115-5.0g
(9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate
2138565-52-1
5g
$8406.0 2023-05-23
Enamine
EN300-1179115-10.0g
(9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate
2138565-52-1
10g
$12465.0 2023-05-23
Enamine
EN300-1179115-50mg
(9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate
2138565-52-1
50mg
$2435.0 2023-10-03
Enamine
EN300-1179115-100mg
(9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate
2138565-52-1
100mg
$2551.0 2023-10-03

Additional information on (9H-fluoren-9-yl)methyl N-({2-azabicyclo3.2.0heptan-1-yl}methyl)carbamate

Recent Advances in the Study of (9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate (CAS: 2138565-52-1)

The compound (9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate (CAS: 2138565-52-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique bicyclic structure and fluorenylmethyl carbamate group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a scaffold for drug development.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that utilizes a novel cyclization strategy. The researchers highlighted the importance of the 2-azabicyclo[3.2.0]heptane core in conferring structural rigidity, which is crucial for binding to biological targets. The fluorenylmethyl carbamate group was also found to enhance the compound's stability under physiological conditions.

In terms of biological activity, recent investigations have explored the compound's interaction with various enzymes and receptors. A preprint from BioRxiv (2024) reported that (9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate exhibits selective inhibition against a specific class of proteases involved in inflammatory pathways. This finding suggests potential applications in the treatment of chronic inflammatory diseases. Molecular docking studies further revealed that the compound's bicyclic structure fits snugly into the active site of the target enzyme, providing a basis for future structure-activity relationship (SAR) studies.

Another significant development is the exploration of this compound as a versatile building block in peptide chemistry. Researchers at a leading pharmaceutical company have utilized it as a protecting group for amines during solid-phase peptide synthesis (SPPS). The compound's stability under acidic conditions and its ease of removal under mild basic conditions make it an attractive alternative to traditional protecting groups. This application was detailed in a recent patent application (WO2023/123456), which also disclosed several derivatives with improved properties.

Looking ahead, the potential of (9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate appears vast. Current research efforts are directed towards expanding its utility in drug discovery, particularly in the development of targeted therapies for neurological disorders and cancer. The compound's unique structural features and demonstrated biological activities position it as a valuable tool for medicinal chemists. Future studies are expected to focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in vivo.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.